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Compound of Interest

Compound Name: Undecyl 8-bromooctanoate

Cat. No.: B15551485

Undecyl 8-bromooctanoate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Undecyl 8-bromooctanoate,
focusing on its identification, synthesis, and potential applications in research and
development. Due to the limited publicly available data for this specific long-chain ester, this
document combines confirmed information with plausible methodologies adapted from related,
more well-documented compounds.

Core Identification

Undecyl 8-bromooctanoate is a long-chain fatty acid ester. While specific experimental data
is scarce, its fundamental chemical properties can be established.

Property Data Source
CAS Number 2707440-34-2 [1]
Molecular Formula C19H37BrO2 Inferred
Molecular Weight 393.40 g/mol Calculated
IUPAC Name Undecyl 8-bromooctanoate N/A
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Synthesis and Experimental Protocols

A detailed experimental protocol for the synthesis of Undecyl 8-bromooctanoate is not readily
available in published literature. However, a plausible route is the Fischer esterification of 8-
bromooctanoic acid with undecanol, catalyzed by a strong acid. This methodology is adapted
from established procedures for the synthesis of similar esters, such as ethyl 8-
bromooctanoate.[2][3]

Proposed Synthesis of Undecyl 8-bromooctanoate:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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